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Compound of Interest

4-tert-Butylphenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B151963

Technical Guide: 4-tert-Butylphenylhydrazine
Hydrochloride

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 4-tert-Butylphenylhydrazine
hydrochloride, focusing on its fundamental chemical properties.

Core Chemical Properties

4-tert-Butylphenylhydrazine hydrochloride is an organic compound utilized as a chemical
intermediate and synthetic precursor, for instance, in the synthesis of indoles.[1] Its core
guantitative data is summarized below.

Property Value Source
Molecular Formula C10H17CIN2 [21[3114]
Linear Formula (CH3)3CCeHaNHNH2 - HCI [5]
Molecular Weight 200.71 g/mol [L1121[31[41[5]
CAS Number 36600-66-5 / 128231-55-0 [11[2]14]1[5]
Melting Point 212-216 °C (decomposes) [2][3][6]
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Structural and Logical Representation

The structure of 4-tert-Butylphenylhydrazine hydrochloride consists of a central phenyl ring
substituted with a tert-butyl group and a hydrazine group. The hydrochloride salt is formed at
the hydrazine moiety. The logical relationship between these components is illustrated below.

4-tert-Butylphenylhydrazine Hydrochloride

Phenyl Ring (CeHa)

para-substitution substitution

tert-Butyl Group (-C(CHs)3) Hydrazine Group (-NHNH2)

salt formation

Hydrochloride (-HCI)

Click to download full resolution via product page

Molecular Component Relationship Diagram

Methodological Considerations

Experimental Protocols: Detailed experimental protocols are context-dependent and are
determined by the specific application of 4-tert-Butylphenylhydrazine hydrochloride. For
instance, its use in Fischer indole synthesis would follow a distinct protocol involving a ketone
or aldehyde under acidic conditions. Generic protocols for handling and storage are dictated by
its safety profile, which includes warnings for skin, eye, and respiratory irritation.[7] Standard
laboratory procedures for handling solid organic compounds should be followed.

Signaling Pathways: As a synthetic organic chemical, 4-tert-Butylphenylhydrazine
hydrochloride does not possess inherent biological signaling pathways. Its role in a biological
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context would be as a precursor to or a component of a pharmacologically active molecule,
which would then interact with specific biological targets. The compound itself is not a signaling
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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